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Compound of Interest

Compound Name:
2-METHYL-5-PHENYL-3-

FURONITRILE

CAS No.: 382167-57-9

Cat. No.: B1352256

Get Quote

CAS Number: 382167-57-9[1]
PART 1: EXECUTIVE SUMMARY & CHEMICAL
IDENTITY
2-Methyl-5-phenyl-3-furonitrile (IUPAC: 2-methyl-5-phenylfuran-3-carbonitrile) is a

trisubstituted furan derivative serving as a critical pharmacophore in medicinal chemistry.

Characterized by its electron-rich furan core stabilized by a phenyl group at the C5 position and

an electron-withdrawing nitrile group at C3, this compound exhibits a unique "push-pull"

electronic structure. This electronic distribution makes it a versatile intermediate for the

synthesis of bioactive molecules, particularly in the development of kinase inhibitors (e.g.,

PI3K/mTOR pathways) and antimycobacterial agents.
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Property Specification

CAS Number 382167-57-9

IUPAC Name 2-Methyl-5-phenylfuran-3-carbonitrile

Molecular Formula

Molecular Weight 183.21 g/mol

Appearance Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, MeOH, DCM, EtOAc;

Insoluble in Water

LogP (Predicted) ~3.2 (Lipophilic)

H-Bond Donors/Acceptors 0 / 2

Rotatable Bonds 1 (Phenyl-Furan bond)

PART 2: SYNTHESIS & MANUFACTURING
The most authoritative and scalable route for synthesizing 2-methyl-5-phenyl-3-furonitrile is

the Feist-Benary Furan Synthesis. This method involves the condensation of an

-haloketone with a

-dicarbonyl equivalent (specifically acetoacetonitrile) in the presence of a base. This protocol is
preferred over the Paal-Knorr synthesis for this specific substitution pattern because it allows
for precise regiocontrol of the nitrile and methyl groups.

Core Reaction Protocol
Precursors:

Phenacyl Bromide (2-Bromoacetophenone): Provides the C4-C5 fragment and the phenyl

substituent.

Acetoacetonitrile (3-Oxobutanenitrile): Provides the C2-C3 fragment, the methyl group, and

the nitrile functionality.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1352256/docs?utm_src=pdf-body#technical-monograph-2-methyl-5-phenyl-3-furonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

Base: Triethylamine (

) or Potassium Carbonate (

).

Solvent: Ethanol (EtOH) or Acetone.

Catalyst (Optional): Pyridine (promotes cyclization).

Step-by-Step Methodology
Preparation of Active Methylene Solution: Dissolve acetoacetonitrile (1.0 eq) in anhydrous

ethanol. Cool the solution to 0°C under an inert nitrogen atmosphere to prevent premature

polymerization.

Alkylation (C-C Bond Formation): Add Phenacyl bromide (1.0 eq) dropwise to the solution.

Immediately follow with the slow addition of Triethylamine (1.2 eq). The base deprotonates

the active methylene of acetoacetonitrile, generating an enolate that attacks the

-carbon of phenacyl bromide.

Observation: The reaction is exothermic; temperature control is critical to avoid tar

formation.

Cyclization & Dehydration: Heat the reaction mixture to reflux (approx. 78°C) for 3–5 hours.

Under these conditions, the ketone carbonyl of the phenacyl moiety undergoes

intramolecular attack by the enol oxygen of the acetoacetonitrile fragment, followed by

dehydration (loss of

) to aromatize the furan ring.

Isolation & Purification:

Concentrate the solvent under reduced pressure.[1][2]

Resuspend the residue in Ethyl Acetate and wash with water to remove bromide salts.
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Purification: Recrystallize from hot ethanol or purify via silica gel flash chromatography

(Hexane:EtOAc 8:2) to yield the product as pale yellow crystals.

PART 3: MECHANISTIC INSIGHT & VISUALIZATION
The formation of the furan ring follows a cascade mechanism: Alkylation

Cyclization

Aromatization. Understanding this pathway is crucial for troubleshooting low yields, which often
result from incomplete dehydration or competing O-alkylation.

Mechanism of Action: Feist-Benary Cyclization
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Figure 1: Mechanistic pathway for the synthesis of 2-Methyl-5-phenyl-3-furonitrile via Feist-

Benary cyclization.

PART 4: APPLICATIONS IN DRUG DISCOVERY
The 3-cyano-furan scaffold is a privileged structure in medicinal chemistry, often acting as a

bioisostere for other 5-membered heterocycles like oxazoles or isoxazoles.

Kinase Inhibition (PI3K/mTOR)
The nitrile group at C3 serves as a critical hydrogen bond acceptor, interacting with the hinge

region of kinase enzymes. Derivatives of 2-methyl-5-phenyl-3-furonitrile have been explored

as intermediates for PI3K (Phosphoinositide 3-kinase) and mTOR inhibitors.[3] The planar

furan ring allows the molecule to slot into the ATP-binding pocket, while the phenyl group

extends into the hydrophobic back-pocket of the enzyme.

Antimycobacterial Agents
Research indicates that 5-phenylfuran derivatives possess activity against Mycobacterium

tuberculosis. The furan core mimics the transition state of substrates in iron acquisition

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1352256/docs?utm_src=pdf-body-img#technical-monograph-2-methyl-5-phenyl-3-furonitrile
https://www.benchchem.com/product/b1352256/docs?utm_src=pdf-body#technical-monograph-2-methyl-5-phenyl-3-furonitrile
https://www.benchchem.com/product/b1352256/docs?utm_src=pdf-body#technical-monograph-2-methyl-5-phenyl-3-furonitrile
https://www.atlantis-press.com/proceedings/asei-15/25836832
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathways (e.g., salicylate synthase MbtI inhibitors), disrupting the bacteria's ability to scavenge

iron.

Research Workflow: From Hit to Lead
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Figure 2: Strategic workflow utilizing the furonitrile scaffold in drug development.

PART 5: SAFETY & HANDLING (MSDS SUMMARY)
While specific toxicological data for CAS 382167-57-9 is limited, it should be handled with the

standard precautions reserved for functionalized nitriles and furan derivatives.

Hazard Classification: Irritant (Skin/Eye/Respiratory).
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Signal Word: Warning.

Hazard Statements:

H302: Harmful if swallowed (Nitrile toxicity potential).

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Handling Protocol:

Use only in a chemical fume hood.

Wear nitrile gloves and safety goggles.

Avoid contact with strong acids (risk of hydrolysis to furoic acid) or strong reducing agents

(risk of amine formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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